Cas no 2229415-79-4 (2-(propan-2-yl)-1,3-thiazol-4-ylmethyl sulfamate)

• Product Name: 2-(propan-2-yl)-1,3-thiazol-4-ylmethyl sulfamate
• CAS No: 2229415-79-4
• MF: C₇H₁₂N₂O₃S₂
• MW: 236.311779022217
• CID: 6100392
• PubChem ID: 165661640
• Update Time: 2025-06-13

2-(propan-2-yl)-1,3-thiazol-4-ylmethyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)-1,3-thiazol-4-ylmethyl sulfamate
• [2-(propan-2-yl)-1,3-thiazol-4-yl]methyl sulfamate
• 2229415-79-4
• EN300-2002589

• Inchi： 1S/C7H12N2O3S2/c1-5(2)7-9-6(4-13-7)3-12-14(8,10)11/h4-5H,3H2,1-2H3,(H2,8,10,11)
• InChI Key： DBJSYRUZIUVTRO-UHFFFAOYSA-N
• SMILES： S1C=C(COS(N)(=O)=O)N=C1C(C)C

Computed Properties

• Exact Mass: 236.02893460g/mol
• Monoisotopic Mass: 236.02893460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 119Ų

Additional information on 2-(propan-2-yl)-1,3-thiazol-4-ylmethyl sulfamate

Professional Introduction to Compound with CAS No. 2229415-79-4 and Product Name: 2-(propan-2-yl)-1,3-thiazol-4-ylmethyl sulfamate

The compound identified by the CAS number 2229415-79-4 and the product name 2-(propan-2-yl)-1,3-thiazol-4-ylmethyl sulfamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. Thiazole scaffolds are particularly noteworthy for their presence in numerous pharmacologically active molecules, including antibiotics, antifungals, and anti-inflammatory agents.

Recent studies have highlighted the importance of sulfamate functional groups in medicinal chemistry. Sulfamates are known for their ability to modulate enzyme activity and interact with biological targets in a manner that can lead to potent pharmacological effects. The incorporation of a sulfamate moiety into the 2-(propan-2-yl)-1,3-thiazol-4-ylmethyl sulfamate structure may contribute to its unique pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further investigation.

The propan-2-yl substituent in the molecular structure of this compound introduces a branched alkyl group, which can influence both the solubility and metabolic stability of the molecule. This feature is particularly relevant in drug design, as it can enhance oral bioavailability and reduce susceptibility to enzymatic degradation. The presence of this substituent also suggests potential interactions with specific binding sites in biological targets, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Thiazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The sulfamate group further enhances these properties by providing a site for hydrogen bonding and other non-covalent interactions with biological targets. This dual functionality makes 2-(propan-2-yl)-1,3-thiazol-4-ylmethyl sulfamate a versatile molecule that could be explored for multiple therapeutic indications.

Current research in medicinal chemistry increasingly emphasizes the need for compounds with multifunctional properties. The combination of a thiazole core with a sulfamate group offers a unique structural framework that may exhibit synergistic effects when targeted against specific diseases. For instance, studies have shown that thiazole derivatives can inhibit certain enzymes involved in inflammation and oxidative stress, while sulfamates have been reported to modulate immune responses. The potential interaction between these two functional groups could lead to the development of more effective therapeutic strategies.

The synthesis and characterization of 2-(propan-2-yl)-1,3-thiazol-4-ylmethyl sulfamate have been subjects of intense investigation in recent years. Advances in synthetic methodologies have enabled chemists to construct complex heterocyclic structures with high precision, allowing for the exploration of novel molecular architectures. Techniques such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have played a crucial role in the development of this compound.

In addition to its synthetic significance, this compound has been studied for its potential biological activity. Preliminary experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. These findings are particularly exciting given the growing interest in targeted therapies that address specific molecular mechanisms underlying pathological conditions. The ability of 2-(propan-2-yl)-1,3-thiazol-4-ylmethyl sulfamate to interact with biological targets in a selective manner could pave the way for new treatment modalities.

The pharmacological evaluation of this compound has revealed several promising features. Its structural design allows for optimal interactions with biological targets while minimizing off-target effects. This balance is critical for developing drugs that are both effective and safe. Furthermore, the compound's solubility profile suggests potential for formulation into various delivery systems, including oral tablets and injectable solutions.

Future research directions may include exploring the mechanism of action of 2-(propan-2-yl)-1,3-thiazol-4-ylmethyl sulfamate, as well as optimizing its chemical structure for improved efficacy and safety. Computational modeling techniques can be employed to predict how this compound interacts with biological targets at the molecular level, providing insights into its pharmacological properties. Such studies will be instrumental in guiding further development efforts.

The broader implications of this research are significant for drug discovery and development. The identification and characterization of novel compounds like 2229415-79-4 contribute to the growing arsenal of molecular tools available to researchers working on various diseases. By leveraging advances in synthetic chemistry and biopharmaceutical research, scientists are able to develop more sophisticated therapeutic agents that address unmet medical needs.

In conclusion,2-(propan-2-ylyl)-1,3-thiazol 4 ylmethyl sulfamate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activity, make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for thiazole derivatives and sulfamate groups,2229415 79 4 may play a significant role in advancing medical science.